Cas no 38902-70-4 (Benzonitrile,2,6-dichloro-3,4-dihydroxy-)

• Product Name: Benzonitrile,2,6-dichloro-3,4-dihydroxy-
• CAS No: 38902-70-4
• MF: C₇H₃Cl₂NO₂
• MW: 204.010219812393
• CID: 296970
• PubChem ID: 45092966
• Update Time: 2025-04-19

Benzonitrile,2,6-dichloro-3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,6-dichloro-3,4-dihydroxy-
• 2,6-Dichloro-3,4-dihydroxybenzonitrile
• DTXSID601281859
• 38902-70-4

• Inchi： 1S/C7H3Cl2NO2/c8-4-1-5(11)7(12)6(9)3(4)2-10/h1,11-12H
• InChI Key： MXLKSSGRAMWNQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=CC(=C1O)O)Cl

Computed Properties

• Exact Mass: 202.95419
• Monoisotopic Mass: 202.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 64.25